Cas no 1270329-56-0 (2-(3,4-dimethylphenyl)azetidine)
2-(3,4-dimethylphenyl)azetidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-dimethylphenyl)azetidine
- Azetidine, 2-(3,4-dimethylphenyl)-
- EN300-1247701
- CS-0281573
- 1270329-56-0
- AKOS006342882
-
- Inchi: 1S/C11H15N/c1-8-3-4-10(7-9(8)2)11-5-6-12-11/h3-4,7,11-12H,5-6H2,1-2H3
- InChI Key: JKIXOZVICQAJNS-UHFFFAOYSA-N
- SMILES: N1CCC1C1=CC=C(C)C(C)=C1
Computed Properties
- Exact Mass: 161.120449483g/mol
- Monoisotopic Mass: 161.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 0.984±0.06 g/cm3(Predicted)
- Boiling Point: 262.7±19.0 °C(Predicted)
- pka: 10.72±0.40(Predicted)
2-(3,4-dimethylphenyl)azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1247701-0.05g |
2-(3,4-dimethylphenyl)azetidine |
1270329-56-0 | 0.05g |
$1068.0 | 2023-05-26 | ||
| Enamine | EN300-1247701-0.1g |
2-(3,4-dimethylphenyl)azetidine |
1270329-56-0 | 0.1g |
$1119.0 | 2023-05-26 | ||
| Enamine | EN300-1247701-0.25g |
2-(3,4-dimethylphenyl)azetidine |
1270329-56-0 | 0.25g |
$1170.0 | 2023-05-26 | ||
| Enamine | EN300-1247701-0.5g |
2-(3,4-dimethylphenyl)azetidine |
1270329-56-0 | 0.5g |
$1221.0 | 2023-05-26 | ||
| Enamine | EN300-1247701-1.0g |
2-(3,4-dimethylphenyl)azetidine |
1270329-56-0 | 1g |
$1272.0 | 2023-05-26 | ||
| Enamine | EN300-1247701-2.5g |
2-(3,4-dimethylphenyl)azetidine |
1270329-56-0 | 2.5g |
$2492.0 | 2023-05-26 | ||
| Enamine | EN300-1247701-5.0g |
2-(3,4-dimethylphenyl)azetidine |
1270329-56-0 | 5g |
$3687.0 | 2023-05-26 | ||
| Enamine | EN300-1247701-10.0g |
2-(3,4-dimethylphenyl)azetidine |
1270329-56-0 | 10g |
$5467.0 | 2023-05-26 | ||
| Enamine | EN300-1247701-50mg |
2-(3,4-dimethylphenyl)azetidine |
1270329-56-0 | 50mg |
$707.0 | 2023-10-02 | ||
| Enamine | EN300-1247701-100mg |
2-(3,4-dimethylphenyl)azetidine |
1270329-56-0 | 100mg |
$741.0 | 2023-10-02 |
2-(3,4-dimethylphenyl)azetidine Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-(3,4-dimethylphenyl)azetidine
Comprehensive Overview of 2-(3,4-dimethylphenyl)azetidine (CAS No. 1270329-56-0): Properties, Applications, and Research Insights
The compound 2-(3,4-dimethylphenyl)azetidine (CAS No. 1270329-56-0) is a specialized organic molecule featuring an azetidine ring linked to a 3,4-dimethylphenyl group. This structure has garnered significant attention in pharmaceutical and material science research due to its unique chemical properties. The azetidine moiety, a four-membered nitrogen-containing heterocycle, is increasingly studied for its role in drug design, particularly in modulating bioavailability and metabolic stability. Researchers are actively exploring derivatives like 2-(3,4-dimethylphenyl)azetidine for potential applications in central nervous system (CNS) therapeutics and enzyme inhibition.
Recent trends highlight growing interest in small-molecule modulators targeting G-protein-coupled receptors (GPCRs), where 2-(3,4-dimethylphenyl)azetidine derivatives show promise. Computational studies suggest its scaffold could enhance ligand-receptor binding affinity, a hot topic in AI-driven drug discovery. Notably, the 3,4-dimethylphenyl group may contribute to lipophilicity adjustments, a critical factor in blood-brain barrier (BBB) penetration—a frequent search query among neuroscientists.
Synthetic methodologies for CAS 1270329-56-0 often involve ring-closing strategies or palladium-catalyzed cross-coupling, aligning with the industry’s shift toward green chemistry. Analytical characterization typically employs LC-MS and NMR spectroscopy, techniques frequently searched by synthetic chemists. The compound’s stability under physiological conditions makes it a candidate for prodrug development, another trending research area.
Beyond pharmaceuticals, 2-(3,4-dimethylphenyl)azetidine has potential in advanced material science. Its rigid structure could serve as a building block for liquid crystals or polymeric catalysts, topics gaining traction in nanotechnology forums. Environmental studies also explore its biodegradation pathways, addressing concerns about sustainable chemical design.
In summary, 1270329-56-0 represents a versatile scaffold bridging medicinal chemistry and material innovation. Its dual applicability in drug discovery and functional materials positions it as a compound of enduring scientific interest, reflecting broader shifts toward multidisciplinary chemical research.
1270329-56-0 (2-(3,4-dimethylphenyl)azetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)